Cas no 1183965-99-2 (2-(2,2,2-trifluoro-N-propylacetamido)acetic acid)

• Product Name: 2-(2,2,2-trifluoro-N-propylacetamido)acetic acid
• CAS No: 1183965-99-2
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• MDL: MFCD12777856
• CID: 5302129
• PubChem ID: 61007367
• Update Time: 2025-05-20

2-(2,2,2-trifluoro-N-propylacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoro-N-propylacetamido)acetic acid
• 2-[Propyl-(2,2,2-trifluoroacetyl)amino]acetic acid
• Glycine, N-propyl-N-(2,2,2-trifluoroacetyl)-

• MDL： MFCD12777856
• Inchi： 1S/C7H10F3NO3/c1-2-3-11(4-5(12)13)6(14)7(8,9)10/h2-4H2,1H3,(H,12,13)
• InChI Key： DVIKRYIGGXXXMM-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)CCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6

Additional information on 2-(2,2,2-trifluoro-N-propylacetamido)acetic acid

Recent Advances in the Study of 2-(2,2,2-trifluoro-N-propylacetamido)acetic acid (CAS: 1183965-99-2)

The compound 2-(2,2,2-trifluoro-N-propylacetamido)acetic acid (CAS: 1183965-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroacetamido and propylacetic acid moieties, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of enzyme inhibition and drug delivery systems.

One of the key areas of research involves the synthesis and optimization of 2-(2,2,2-trifluoro-N-propylacetamido)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving the reaction of trifluoroacetic anhydride with N-propylglycine, followed by hydrolysis to yield the final product. This method has been praised for its scalability and reproducibility, making it suitable for industrial applications.

In terms of biological activity, recent investigations have highlighted the compound's potential as an enzyme inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-(2,2,2-trifluoro-N-propylacetamido)acetic acid exhibits strong inhibitory effects against certain metalloproteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to elucidate the binding mechanisms and inhibitory kinetics, providing a foundation for future drug development efforts.

Another promising application of this compound lies in its use as a building block for prodrugs. Researchers at a leading pharmaceutical company have explored its incorporation into prodrug formulations designed to enhance the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). The trifluoroacetamido group's lipophilicity and stability under physiological conditions make it an ideal candidate for such applications. Preliminary results from animal studies have shown improved pharmacokinetic profiles for several prodrug derivatives, suggesting potential for clinical translation.

Despite these advancements, challenges remain in the development and application of 2-(2,2,2-trifluoro-N-propylacetamido)acetic acid. For instance, its metabolic stability and potential toxicity profiles require further investigation. A recent toxicology study published in Chemical Research in Toxicology (2023) reported mixed results, with some derivatives showing favorable safety profiles while others exhibited hepatotoxicity at high doses. These findings underscore the need for rigorous preclinical evaluation to ensure the compound's suitability for therapeutic use.

In conclusion, 2-(2,2,2-trifluoro-N-propylacetamido)acetic acid (CAS: 1183965-99-2) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Future research should focus on optimizing its synthetic pathways, expanding its therapeutic applications, and addressing potential safety concerns to fully realize its potential in medicine.